Cas no 1285480-74-1 ((3-Bromophenyl)(2,3-dimethylphenyl)methanol)

• Product Name: (3-Bromophenyl)(2,3-dimethylphenyl)methanol
• CAS No: 1285480-74-1
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD12964475
• CID: 5188039
• Update Time: 2026-03-05

(3-Bromophenyl)(2,3-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(2,3-dimethylphenyl)methanol
• 3-Bromo-2',3'-dimethylbenzhydrol
• (3-bromophenyl)-(2,3-dimethylphenyl)methanol

• MDL： MFCD12964475
• Inchi： 1S/C15H15BrO/c1-10-5-3-8-14(11(10)2)15(17)12-6-4-7-13(16)9-12/h3-9,15,17H,1-2H3
• InChI Key： CGUHZWBVWDKWLO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=C(C)C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-Bromophenyl)(2,3-dimethylphenyl)methanol

Comprehensive Analysis of (3-Bromophenyl)(2,3-dimethylphenyl)methanol (CAS No. 1285480-74-1): Properties, Applications, and Industry Insights

(3-Bromophenyl)(2,3-dimethylphenyl)methanol (CAS No. 1285480-74-1) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated aromatic alcohol features a unique molecular structure combining a 3-bromophenyl group with a 2,3-dimethylphenyl moiety, making it valuable for high-precision synthetic applications. Recent studies highlight its potential as a building block for advanced polymers and drug intermediates, aligning with growing demands for tailored molecular architectures in green chemistry initiatives.

The compound's physicochemical properties include a molecular weight of 275.15 g/mol and moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran. Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature increasingly sought after in catalysis research and nanomaterial synthesis. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), addressing industry requirements for reproducible synthetic pathways.

In pharmaceutical contexts, researchers are investigating (3-Bromophenyl)(2,3-dimethylphenyl)methanol as a precursor for biologically active molecules. Its structural versatility allows derivatization into chiral auxiliaries or ligands for asymmetric synthesis, responding to the pharmaceutical industry's need for enantioselective catalysts. The bromine substituent offers strategic sites for cross-coupling reactions, particularly in palladium-catalyzed transformations central to modern API development.

Material scientists value this compound for advanced polymer modifications. The bulky aromatic groups impart steric hindrance that can tune polymer chain dynamics, while the hydroxyl functionality enables covalent bonding to silica surfaces or metal oxides. These characteristics support emerging applications in organic electronics and hybrid nanocomposites, particularly where thermal resistance and optical properties require precise molecular control.

Environmental considerations position CAS 1285480-74-1 as a candidate for sustainable chemistry applications. Its potential use in photocatalytic systems and energy storage materials aligns with global trends toward carbon-neutral technologies. Recent patent literature describes its incorporation into redox-active materials for next-generation batteries, addressing frequent searches for "high-performance energy materials" and "eco-friendly synthetic routes".

Quality control protocols for (3-Bromophenyl)(2,3-dimethylphenyl)methanol emphasize chromatographic purity assessment and residual solvent analysis, meeting stringent GMP standards for research-grade chemicals. Storage recommendations highlight protection from UV degradation and moisture absorption, with stability data supporting long-term shelf life under inert atmospheres—key considerations for laboratories prioritizing reagent consistency.

The commercial availability of CAS 1285480-74-1 through specialized fine chemical suppliers has expanded, with pricing reflecting its high-purity synthesis requirements. Market analysts note growing procurement interest from contract research organizations and academic institutions engaged in molecular design projects. Custom derivatization services and isotope-labeled versions are emerging as value-added options, responding to niche demands in mechanistic studies and tracer applications.

Ongoing research explores the compound's utility in supramolecular chemistry, where its steric profile facilitates host-guest interactions. Preliminary studies suggest applications in molecular recognition systems and self-assembled monolayers, areas generating substantial academic inquiry. These developments correlate with increased search volumes for "functional molecular scaffolds" and "smart material precursors" across scientific databases.

Safety assessments classify (3-Bromophenyl)(2,3-dimethylphenyl)methanol as requiring standard laboratory precautions, with particular attention to eye protection and ventilation controls. Proper handling procedures align with OECD chemical safety guidelines, while disposal recommendations follow waste minimization principles—topics frequently addressed in EHS training programs for chemical researchers.

Future directions for CAS 1285480-74-1 include exploration in click chemistry applications and as a template for metal-organic frameworks (MOFs). The compound's structural rigidity and multiple functionalization sites position it as a promising candidate for molecular machine components—an area generating significant interest in nanotechnology circles. These potential applications respond to trending searches for "programmable matter" and "molecular engineering solutions" across scientific and industrial communities.